- Angiotensin-converting enzyme inhibitors. Mercaptan, carboxyalkyl dipeptide, and phosphinic acid inhibitors incorporating 4-substituted prolines, Journal of Medicinal Chemistry, 1988, 31(6), 1148-60
Cas no 90657-55-9 ((2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride)
90657-55-9 structure
Product Name:(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
CAS No:90657-55-9
MF:C11H20ClNO2
MW:233.7350025177
MDL:MFCD08704794
CID:61432
Update Time:2024-10-26
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- trans-4-Cyclohexyl-L-proline hydrochloride
- (4S)-4-Cyclohexyl-L-proline Hydrochloride
- H-Chpro-OH.HCl
- TRANS-4-CYCLOHEXYL PROLINE HCL
- Trans-4-cyclohexyl-l-proline, HCl
- TRANS-4-CYCLOHEXYL-L-PROLINE MONOHYDRO-CHLORIDE
- Trans-4-Cyclohexyl-P-prolinehydrochloride
- L-Proline,4-cyclohexyl-, hydrochloride, (4S)- (9CI)
- L-Proline, 4-cyclohexyl-,hydrochloride, trans-
- (2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
- L-Proline, 4-cyclohexyl-, hydrochloride, (4S)-
- TRANS-4-CYCLOHEXYL-L-PROLINE HCL
- PubChem9992
- Fosinopril Impurity C HCl
- BHGFUQJUTOVQOS-UXQCFNEQSA-N
- S306
- AX8213055
- AB00185
- L-Proline, 4-cyclohexyl-, hydrochloride, (4S)- (9CI)
- L-Proline, 4-cyclohexyl-, hydrochloride, trans- (ZCI)
-
- MDL: MFCD08704794
- Inchi: 1S/C11H19NO2.ClH/c13-11(14)10-6-9(7-12-10)8-4-2-1-3-5-8;/h8-10,12H,1-7H2,(H,13,14);1H/t9-,10+;/m1./s1
- InChI Key: BHGFUQJUTOVQOS-UXQCFNEQSA-N
- SMILES: C([C@H]1NC[C@H](C2CCCCC2)C1)(=O)O.Cl
Computed Properties
- Exact Mass: 233.11800
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 211
- Topological Polar Surface Area: 49.3
Experimental Properties
- Melting Point: 257-267 ºC
- PSA: 49.33000
- LogP: 2.76020
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code: 22-38-41-43-62
- Safety Instruction: S22; S26; S36/37/39
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
- Risk Phrases:R22
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA345-1 G |
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride |
90657-55-9 | 95% | 1g |
¥ 422.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA345-1-1 G |
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride |
90657-55-9 | 95% | 1g |
¥ 343.00 | 2021-05-07 | |
| Chemenu | CM202188-10g |
trans-4-Cyclohexyl-L-proline hydrochloride |
90657-55-9 | 97% | 10g |
$136 | 2021-06-09 | |
| Chemenu | CM202188-25g |
trans-4-Cyclohexyl-L-proline hydrochloride |
90657-55-9 | 97% | 25g |
$274 | 2021-06-09 | |
| TRC | C988110-50mg |
(4S)-4-Cyclohexyl-L-proline Hydrochloride |
90657-55-9 | 50mg |
$92.00 | 2023-05-18 | ||
| TRC | C988110-100mg |
(4S)-4-Cyclohexyl-L-proline Hydrochloride |
90657-55-9 | 100mg |
$ 170.00 | 2023-09-08 | ||
| TRC | C988110-250mg |
(4S)-4-Cyclohexyl-L-proline Hydrochloride |
90657-55-9 | 250mg |
$391.00 | 2023-05-18 | ||
| TRC | C988110-500mg |
(4S)-4-Cyclohexyl-L-proline Hydrochloride |
90657-55-9 | 500mg |
$689.00 | 2023-05-18 | ||
| TRC | C988110-1g |
(4S)-4-Cyclohexyl-L-proline Hydrochloride |
90657-55-9 | 1g |
$ 1070.00 | 2022-06-06 | ||
| Chemenu | CM202188-1g |
trans-4-Cyclohexyl-L-proline hydrochloride |
90657-55-9 | 97% | 1g |
$51 | 2024-07-20 |
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol
1.2 Reagents: Hydrogen Solvents: Ethanol
1.2 Reagents: Hydrogen Solvents: Ethanol
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
- Steric and Electronic Influences on the Diastereoselectivity of the Rh2(OAc)4-Catalyzed C-H Insertion in Chiral Ester Diazoanilides: Synthesis of Chiral, Nonracemic 4-Substituted 2-Pyrrolidinones, Journal of Organic Chemistry, 1998, 63(13), 4218-4227
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum oxide Solvents: Ethanol ; 33 - 35 h, 0.35 - 0.4 MPa
Reference
- Method for synthesis of trans-4-cyclohexyl-L-proline hydrochloride, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrogen , Hydrochloric acid Catalysts: Platinum dioxide Solvents: Ethanol
Reference
- Conversion of L-pyroglutamic acid to 4-alkyl-substituted L-prolines. The synthesis of trans-4-cyclohexyl-L-proline, Journal of Organic Chemistry, 1986, 51(16), 3140-3
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Raw materials
- (2S,4S)-4-Phenylpyrrolidine-2-carboxylic acid
- (2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Preparation Products
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:90657-55-9)(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
Order Number:A843609
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:00
Price ($):158.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:90657-55-9)反式-4-环己基-L-脯氨酸盐酸盐
Order Number:LE7750881
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
90657-55-9 ((2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:90657-55-9)(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid hydrochloride
Purity:99%
Quantity:25g
Price ($):158.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:90657-55-9)反式-4-环己基-L-脯氨酸盐酸盐
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry